![molecular formula C25H23N3O3 B2740647 Methyl 2-(benzyl(ethyl)amino)-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate CAS No. 1251603-38-9](/img/structure/B2740647.png)
Methyl 2-(benzyl(ethyl)amino)-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 2-(benzyl(ethyl)amino)-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate is a useful research compound. Its molecular formula is C25H23N3O3 and its molecular weight is 413.477. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-(benzyl(ethyl)amino)-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-(benzyl(ethyl)amino)-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Potential
Research indicates the significance of quinazoline derivatives in synthesizing compounds with potential antimicrobial properties. A study detailed the synthesis of new quinazolines, highlighting their application in combating various bacterial and fungal strains, such as Escherichia coli, Staphylococcus aureus, and Candida albicans. These findings underscore the utility of quinazoline compounds in developing antibacterial and antifungal agents (Desai, Shihora, & Moradia, 2007).
Pharmaceutical Applications
Quinazoline derivatives have been explored for their potential in pharmaceutical applications, with studies focusing on the synthesis of compounds that could serve as the basis for developing new therapeutic agents. One research project described the creation of tetrahydroquinoline derivatives, illustrating the versatility of quinazolines in synthesizing bioactive molecules that could have applications in medicine (Bombarda, Erba, Gelmi, & Pocar, 1992).
Chemical Synthesis and Characterization
Quinazoline compounds are central to various chemical synthesis processes, leading to the development of novel molecules with potential applications in different scientific fields. A particular study focused on synthesizing methyl 2-[(1,2-dihydro-4-hydroxy-2-oxo-1-phenylquinolin-3-yl) carbonylamino] alkanoates, showcasing the chemical versatility and potential utility of quinazoline derivatives in creating complex molecular structures (Fathala & Pazdera, 2017).
Heterocyclic Chemistry Innovations
Innovations in heterocyclic chemistry often involve the use of quinazoline derivatives, with research aimed at synthesizing new compounds that could have various scientific and industrial applications. Studies in this area have led to the development of new benzo[e]-1,3,4-triazepine derivatives, demonstrating the role of quinazoline compounds in advancing heterocyclic chemistry and contributing to the synthesis of novel heterocyclic compounds (Ishiwaka, Sano, Isagawa, & Fushizaki, 1970).
properties
IUPAC Name |
methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenylquinazoline-7-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O3/c1-3-27(17-18-10-6-4-7-11-18)25-26-22-16-19(24(30)31-2)14-15-21(22)23(29)28(25)20-12-8-5-9-13-20/h4-16H,3,17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWJDMTKGHRDFIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C2=NC3=C(C=CC(=C3)C(=O)OC)C(=O)N2C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[benzyl(ethyl)amino]-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.